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Compound of Interest

Compound Name: Aplaviroc

Cat. No.: B1665140

Disclaimer: Aplaviroc is an investigational antiretroviral drug whose development was
discontinued due to concerns of liver toxicity.[1][2] This document provides guidance on
personal protective equipment (PPE) and handling procedures based on general best practices
for potent pharmaceutical compounds. Researchers and scientists must consult their
institution's Environmental Health and Safety (EHS) department for specific protocols and
conduct a thorough risk assessment before handling this substance.

Immediate Safety and Hazard Information

Aplaviroc is a potent, noncompetitive allosteric antagonist of the CCR5 receptor.[3] The
primary health concern identified during clinical trials was hepatotoxicity (liver toxicity).[1][2]
Therefore, measures to prevent systemic exposure are critical.

Potential Routes of Exposure:

Inhalation

Skin contact

Eye contact

Ingestion

Personal Protective Equipment (PPE)
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The following table outlines the recommended PPE for handling Aplaviroc in a laboratory
setting. This guidance is based on general requirements for handling hazardous chemicals and
potent pharmaceutical compounds.[4][5][6]

PPE Component Specification Purpose

To prevent skin contact. The

) o outer glove should be removed
Double-gloving with nitrile )
Gloves ] and disposed of as hazardous
gloves is recommended.[6] )
waste upon leaving the

immediate work area.

ANSI-approved safety glasses
) o ) ] To protect eyes from splashes
Eye Protection with side shields or chemical
and aerosols.
splash goggles.[4]

To protect clothing and skin

A disposable or dedicated lab from contamination. Should be

Lab Coat coat, preferably with a solid laundered separately or
front and tight-fitting cuffs. disposed of as hazardous
waste.

) ) To prevent inhalation of the
An N95 respirator or higher i
compound. A risk assessment
i _ may be necessary when _ B
Respiratory Protection ) ) ) should determine the specific
handling powders or if there is . i
) ) type of respiratory protection
a risk of aerosol generation.[5] ]
required.

Footwear Closed-toe shoes. To protect feet from spills.

Operational Plan for Handling Aplaviroc

This section provides a step-by-step guide for the safe handling of Aplaviroc from receipt to
use in a research setting.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1665140?utm_src=pdf-body
https://research.arizona.edu/sites/default/files/cs-ppe_selection_guide.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-Cyclosporine.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-Cyclosporine.pdf
https://research.arizona.edu/sites/default/files/cs-ppe_selection_guide.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.benchchem.com/product/b1665140?utm_src=pdf-body
https://www.benchchem.com/product/b1665140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Store Aplaviroc in a clearly labeled, sealed container in a designated, secure, and well-
ventilated area.

» Access to the storage area should be restricted to authorized personnel.
2. Preparation and Handling:

» All handling of Aplaviroc, especially of the powdered form, should be conducted within a
certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

[6]
o Before starting work, ensure all necessary PPE is donned correctly.

o Use dedicated equipment (spatulas, glassware, etc.) for handling Aplaviroc. If not
disposable, equipment must be decontaminated after use.

e When preparing solutions, add the solvent to the powdered Aplaviroc slowly to avoid
generating dust.

3. Spill Management:
 In case of a spill, evacuate the area and prevent others from entering.

e If trained and equipped, follow your institution's spill cleanup procedures for potent
compounds.

o For a small spill, gently cover the spill with an absorbent material, then wet it to prevent dust
generation before carefully scooping it into a labeled hazardous waste container.

o For alarge spill, or if you are not equipped to handle it, contact your institution's EHS
department immediately.

Disposal Plan

The disposal of Aplaviroc and all contaminated materials must be handled as hazardous
waste in accordance with institutional and regulatory guidelines.[7]

1. Waste Segregation:
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Solid Waste: All disposable PPE (gloves, lab coats), absorbent materials from spill cleanups,
and any other solid materials contaminated with Aplaviroc should be collected in a
designated, sealed, and clearly labeled hazardous waste container.

Ligquid Waste: Unused solutions containing Aplaviroc should be collected in a sealed,
labeled hazardous waste container. Do not pour any Aplaviroc solutions down the drain.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container for hazardous waste.[6]

. Waste Disposal Procedure:

Follow your institution's procedures for the pickup and disposal of hazardous chemical
waste.

Ensure all waste containers are properly labeled with the contents and associated hazards.
Maintain a record of all disposed of Aplaviroc waste.

Experimental Workflow and Safety Precautions

The following diagram illustrates the general workflow for handling Aplaviroc in a research
setting, emphasizing the integration of safety measures at each step.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Aplaviroc, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-aplaviroc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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